![molecular formula C7H11N3 B1395946 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine CAS No. 866216-20-8](/img/structure/B1395946.png)
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine
Overview
Description
“4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine” is a chemical compound with the CAS Number: 866216-20-8 and a linear formula of C7H11N3 . It has a molecular weight of 137.18 . The compound is light-green to brown in color and is in liquid form .
Molecular Structure Analysis
The IUPAC name of the compound is 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-ylamine . The InChI code is 1S/C7H11N3/c8-6-2-4-10-7(5-6)1-3-9-10/h1,3,6H,2,4-5,8H2 .Scientific Research Applications
Synthesis and Chemical Properties
- A regioselective synthesis method for 4,5,6,7-tetrahydropyrazolo[3,4-c]pyridines, among other related compounds, has been developed, providing a pathway to prepare these bicyclic compounds in various steps. This method is significant for the synthesis of saturated heterocyclic amine rings (Ivonin et al., 2015).
- A one-pot, three-component condensation approach involving 5-methylpyrazol-3-amine, aromatic aldehyde, and Meldrum’s acid, using an electrochemical strategy, has been described for synthesizing 3-methyl-4-aryl-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridin-6-ones (Veisi et al., 2015).
Potential Therapeutic Applications
- Compounds of 1,6-disubstituted 4,5,6,7-tetrahydropyrazolo[3,4-c]pyridin-7-ones have been identified as promising anticancer agents, demonstrating in vitro anti-proliferative activity on various human cancer cell lines (Devegowda et al., 2012).
Biomedical Applications
- The synthesis of stable 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-fused chlorins and bacteriochlorins for biomedical applications is reported, showing potential in various biomedical fields (Pereira et al., 2011).
Synthesis of Novel Compounds
- A four-step synthesis process has been developed for novel (S)-1-(heteroaryl)ethan-1-amines, leading to the creation of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidines and related compounds, with structures confirmed by NMR (Svete et al., 2015).
Green Chemistry Approaches
- A green synthesis approach for 3-methyl-4-aryl-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridine-6-ones using sodium dodecyl sulfate in water highlights an environmentally friendly and economical method (Hemmati et al., 2017).
Novel Photodynamic Agents
- New 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-fused chlorins as photodynamic agents show significant activity against melanoma cells, highlighting their potential in cancer treatment (Pereira et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c8-6-2-4-10-7(5-6)1-3-9-10/h1,3,6H,2,4-5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNXSQRHVCZLAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=N2)CC1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30717432 | |
Record name | 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
866216-20-8 | |
Record name | 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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